Cas no 883738-38-3 ((4-Methylpiperazin-1-yl)(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone)

• Product Name: (4-Methylpiperazin-1-yl)(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone
• CAS No: 883738-38-3
• MF: C₁₈H₂₇BN₂O₃
• MW: 330.229584932327
• MDL: MFCD05864308
• CID: 93133
• PubChem ID: 329774391
• Update Time: 2025-04-18

(4-Methylpiperazin-1-yl)(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methylpiperazin-1-yl)(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone
• 3-(4-Methyl-1-piperazinylcarbonyl)benzeneboronic acid pinacol ester
• (4-methylpiperazin-1-yl)-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanone
• 3-(4-Methylpiperazine-1-carbonyl)phenylboronic acid, pinacol ester
• AMTB046
• n-(4-methylpiperazine)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
• n-(4-methylpiperazine)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzamide
• 3-(4-Methylpiperazine-1-carbonyl)phenylboronic acid, pinacol ester, AldrichCPR
• AS-2288
• EN300-7363673
• 1-methyl-4-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine
• DTXSID00374995
• MFCD05864308
• 3-(4-methylpiperazine-1-carbonyl)-benzeneboronic acid pinacol ester
• (4-Methylpiperazin-1-yl)[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanone
• AKOS015960072
• SCHEMBL585882
• AT13106
• 1-methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoyl]piperazine
• A862218
• AB22759
• N-(4-Methyl-piperazine)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzamide
• [3-(4-Methylpiperazine-1-carbonyl)phenyl]boronic acid pinacol ester
• CS-0175657
• Z1741964498
• ZYDMNNQZEUSDGG-UHFFFAOYSA-N
• 883738-38-3
• (3-(4-METHYLPIPERAZINE-1-CARBONYL)PHENYL)BORONIC ACID PINACOL ESTER
• J-510739
• 3-(4-methylpiperazine-1-carbonyl)phenylboronic acid pinacol ester

• MDL： MFCD05864308
• Inchi： 1S/C18H27BN2O3/c1-17(2)18(3,4)24-19(23-17)15-8-6-7-14(13-15)16(22)21-11-9-20(5)10-12-21/h6-8,13H,9-12H2,1-5H3
• InChI Key： ZYDMNNQZEUSDGG-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C=2)C(N2CCN(C)CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 330.21100
• Monoisotopic Mass: 330.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2

Experimental Properties

• Density: 1.12
• Melting Point: 86-89°C
• Boiling Point: 472.3°C at 760 mmHg
• Flash Point: 239.4°C
• Refractive Index: 1.547
• PSA: 42.01000
• LogP: 1.24920

(4-Methylpiperazin-1-yl)(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides